Cas no 13384-48-0 (Magnesium, bromocyclobutyl-)

• Product Name: Magnesium, bromocyclobutyl-
• CAS No: 13384-48-0
• MF: C₄H₇BrMg
• MW: 159.307380914688
• MDL: MFCD27953075
• CID: 1234233
• Update Time: 2025-04-23

Magnesium, bromocyclobutyl- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromocyclobutyl-
• magnesium,cyclobutane,bromide
• Cyclobutylmagnesium bromide
• Cyclobutylmagnesium bromide, 0.50 M in THF
• Cyclobutylmagnesium bromide, 0.5M THF - P5028
• Cyclobutylmagnesium bromide, 0.50 M in 2-MeTHF
• Cyclobutylmagnesium bromide, 0.5M THF
• Cyclobutyl Magnesium Bromide (0.5 M in THF)

• MDL： MFCD27953075
• Inchi： 1S/C4H7.BrH.Mg/c1-2-4-3-1;;/h1H,2-4H2;1H;/q;;+1/p-1
• InChI Key： XGPMCVZJKYCZED-UHFFFAOYSA-M
• SMILES： [Mg](Br)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0

Magnesium, bromocyclobutyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Magnesium, bromocyclobutyl-

Magnesium, Bromocyclobutyl-

The compound with CAS No. 13384-48-0, commonly referred to as Magnesium, Bromocyclobutyl-, is a unique organomagnesium compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is characterized by its bromocyclobutyl group attached to a magnesium atom, forming a structure that exhibits intriguing chemical properties and potential applications.

Magnesium, Bromocyclobutyl- is synthesized through a series of carefully controlled reactions involving magnesium metal and bromocyclobutane derivatives. The synthesis process typically involves the reaction of magnesium with bromocyclobutane in an ether solvent, leading to the formation of the organomagnesium compound. This compound is highly reactive due to the electrophilic nature of the magnesium center and the strained cyclobutane ring, which can act as a source of ring-opening reactions.

Recent studies have highlighted the potential of Magnesium, Bromocyclobutyl- in various areas of organic chemistry. For instance, researchers have explored its use as a precursor for the synthesis of complex cyclopropane-containing molecules. The strained cyclobutane ring in this compound can undergo ring-opening reactions under specific conditions, leading to the formation of cyclopropane moieties—a highly sought-after structural motif in drug discovery and materials science.

One of the most promising applications of Magnesium, Bromocyclobutyl- lies in its role as a versatile building block for constructing biologically active compounds. By incorporating this compound into synthetic pathways, chemists can access a wide range of molecules with potential pharmacological activity. For example, recent research has demonstrated its utility in the synthesis of natural product analogs, which are valuable for studying biological systems and developing new therapeutic agents.

In addition to its role in organic synthesis, Magnesium, Bromocyclobutyl- has also been investigated for its potential in catalytic processes. The compound's ability to act as a Lewis acid makes it a candidate for use in transition metal-catalyzed reactions. For instance, it has been employed as a co-catalyst in cross-coupling reactions, where it facilitates the transfer of organometallic fragments to form new carbon-carbon bonds.

The reactivity of Magnesium, Bromocyclobutyl- is influenced by several factors, including the steric effects arising from the cyclobutane ring and the electronic environment around the magnesium center. These factors make it a challenging yet rewarding compound to work with in synthetic chemistry. Researchers have developed various strategies to control its reactivity, such as using different solvents or adjusting reaction temperatures.

From an environmental perspective, understanding the stability and degradation pathways of Magnesium, Bromocyclobutyl- is crucial for its safe handling and disposal. Studies have shown that this compound undergoes hydrolysis under certain conditions, releasing magnesium ions and other byproducts. These findings are important for ensuring that its use in industrial and laboratory settings does not pose risks to human health or the environment.

In conclusion, Magnesium, Bromocyclobutyl- (CAS No. 13384-48-0) is a fascinating organomagnesium compound with diverse applications in organic synthesis and catalysis. Its unique chemical properties make it a valuable tool for chemists seeking to construct complex molecules with potential biological activity or functional materials for advanced technologies. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.